Cas no 89793-82-8 (3-Amino-5-nitro-1,2-benzisoxazole)
89793-82-8 structure
Product Name:3-Amino-5-nitro-1,2-benzisoxazole
CAS No:89793-82-8
MF:C7H5N3O3
MW:179.132900953293
MDL:MFCD02112721
CID:706560
PubChem ID:10678907
Update Time:2025-04-19
3-Amino-5-nitro-1,2-benzisoxazole Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-5-nitro-1,2-benzisoxazole
- 1,2-Benzisoxazol-3-amine,5-nitro-
- 5-nitro-1,2-benzoxazol-3-amine
- 5-nitro-1,2-benzisoxazol-3-amine
- 5-nitro-3-amino-1,2-benzisoxazole
- 5-Nitro-3-amino-benzisoxazol
- AKOS006277721
- A861061
- CS-0085342
- 5-nitrobenzo[d]isoxazol-3-amine
- AC-27283
- SCHEMBL6962602
- DTXSID80443350
- FT-0646687
- MFCD02112721
- DS-0422
- 89793-82-8
-
- MDL: MFCD02112721
- Inchi: 1S/C7H5N3O3/c8-7-5-3-4(10(11)12)1-2-6(5)13-9-7/h1-3H,(H2,8,9)
- InChI Key: KIQGBLRPXXDRBZ-UHFFFAOYSA-N
- SMILES: O1C2C=CC(=CC=2C(N)=N1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 179.03300
- Monoisotopic Mass: 179.03309103g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 97.9Ų
Experimental Properties
- Density: 1.576
- Boiling Point: 421.248°C at 760 mmHg
- Flash Point: 208.564°C
- Refractive Index: 1.728
- PSA: 97.87000
- LogP: 2.42260
3-Amino-5-nitro-1,2-benzisoxazole Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Keep in dark place,Sealed in dry,2-8°C(BD158450)
3-Amino-5-nitro-1,2-benzisoxazole Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Amino-5-nitro-1,2-benzisoxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A615060-100mg |
3-Amino-5-nitro-1,2-benzisoxazole |
89793-82-8 | 100mg |
$ 121.00 | 2023-04-19 | ||
| TRC | A615060-250mg |
3-Amino-5-nitro-1,2-benzisoxazole |
89793-82-8 | 250mg |
$ 253.00 | 2023-04-19 | ||
| TRC | A615060-500mg |
3-Amino-5-nitro-1,2-benzisoxazole |
89793-82-8 | 500mg |
$ 374.00 | 2023-04-19 | ||
| TRC | A615060-1g |
3-Amino-5-nitro-1,2-benzisoxazole |
89793-82-8 | 1g |
$ 534.00 | 2023-04-19 | ||
| Chemenu | CM158370-1g |
3-Amino-5-nitro-1,2-benzisoxazole |
89793-82-8 | 95% | 1g |
$192 | 2021-06-08 | |
| Chemenu | CM158370-5g |
3-Amino-5-nitro-1,2-benzisoxazole |
89793-82-8 | 95% | 5g |
$529 | 2021-06-08 | |
| Chemenu | CM158370-10g |
3-Amino-5-nitro-1,2-benzisoxazole |
89793-82-8 | 95% | 10g |
$795 | 2021-06-08 | |
| Chemenu | CM158370-25g |
3-Amino-5-nitro-1,2-benzisoxazole |
89793-82-8 | 95% | 25g |
$1595 | 2021-06-08 | |
| Ambeed | A169137-1g |
3-Amino-5-nitro-1,2-benzisoxazole |
89793-82-8 | 95% | 1g |
$245.0 | 2025-04-15 | |
| Ambeed | A169137-5g |
3-Amino-5-nitro-1,2-benzisoxazole |
89793-82-8 | 98+% | 5g |
$751.0 | 2023-06-14 |
3-Amino-5-nitro-1,2-benzisoxazole Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
89793-82-8 (3-Amino-5-nitro-1,2-benzisoxazole) Related Products
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